Cas no 524684-52-4 (Prinaberel)

• Product Name: Prinaberel
• CAS No: 524684-52-4
• MF: C₁₅H₁₀FNO₃
• MW: 271.243207454681
• MDL: MFCD09954141
• CID: 68382
• PubChem ID: 329823757
• Update Time: 2025-10-28

Prinaberel Chemical and Physical Properties

Names and Identifiers

• Prinaberel
• 2-(3-Fluoro-4-hydroxyphenyl)-7-vinyl-1,3-benzoxazol-5-ol
• ERB 041
• (4Z)-4-(7-ethenyl-5-hydroxy-3H-1,3-benzoxazol-2-ylidene)-2-fluorocyclohexa-2,5-dien-1-one
• 7-ethenyl-2-(3-fluoro-4-hydroxyphenyl)-5-Benzoxazolol
• ERB-041
• 1x7b
• BIDD:ER0139
• SDZ 205-557 hydrochloride
• UNII-A9C8MNF7CA
• WAY-202041
• DB06832
• 7-ethenyl-2-(3-fluoro-4-hydroxyphenyl)-1,3-benzoxazol-5-ol
• Prinaberel [USAN]
• BDBM50154055
• 2-(3-fluoro-4-hydroxyphenyl)-7-vinylbenzo[d]oxazol-5-ol
• PRINABEREL [INN]
• PF-00913086
• 2-(3-fluoro-4-hydroxyphenyl)-7-vinyl-1,3-benzoxazole-5-ol
• 2-(3-Fluoro-4-hydroxy-phenyl)-7-vinyl-benzooxazol-5-ol
• CS-3887
• 5-Benzoxazolol, 7-ethenyl-2-(3-fluoro-4-hydroxyphenyl)-
• D06631
• DTXSID301030354
• NCGC00370919-01
• HY-14933
• 2-(3-fluoro-4-hydroxyphenyl)-7-vinylbenzooxazol-5-ol
• Prinaberel [USAN:INN]
• SCHEMBL1379424
• ERB-041, >=98% (HPLC)
• FT-0667949
• CHEMBL450940
• A9C8MNF7CA
• NCGC00370919-02
• Prinaberel (USAN/INN)
• Q7243719
• 524684-52-4
• AKOS024458068
• 2-(3-Fluoro-4-hydroxyphenyl)-7-vinyl-1,3-benzoxazol-5-ol; WAY-202041; Prinaberel
• AS-56198
• GTPL6700
• 7-Ethenyl-2-(3-fluoro-4-hydroxyphenyl)benzoxazol-5-ol
• C75461
• NS00069305
• MQIMZDXIAHJKQP-UHFFFAOYSA-N
• BRD-K87316765-001-01-4
• DB-071535

• MDL： MFCD09954141
• Inchi： 1S/C15H10FNO3/c1-2-8-5-10(18)7-12-14(8)20-15(17-12)9-3-4-13(19)11(16)6-9/h2-7,18-19H,1H2
• InChI Key： MQIMZDXIAHJKQP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1=NC2C=C(C=C(C=C)C=2O1)O)O

Computed Properties

• Exact Mass: 271.06400
• Monoisotopic Mass: 271.064471
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.413
• Melting Point: 250-252 ºC
• Boiling Point: 451.6±45.0°C at 760 mmHg
• Flash Point: 183.6 °C
• Solubility: DMSO: ≥25mg/mL
• PSA: 66.49000
• LogP: 3.68810

Prinaberel Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Prinaberel

Prinaberel: A Comprehensive Overview

Prinaberel, identified by the CAS Registry Number 524684-52-4, is a compound of significant interest in the field of pharmaceutical research. This compound has garnered attention due to its potential applications in various therapeutic areas, particularly in the treatment of neurological disorders. The name Prinaberel itself suggests its role as a promising agent in modern medicine, and its unique chemical structure contributes to its diverse pharmacological properties.

The development of Prinaberel is rooted in extensive research aimed at addressing unmet medical needs. Recent studies have highlighted its potential as a neuroprotective agent, capable of mitigating oxidative stress and inflammation, which are key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. Its mechanism of action involves modulating cellular pathways that are critical for maintaining neuronal health and function.

One of the most notable advancements in the study of Prinaberel is its ability to cross the blood-brain barrier effectively. This characteristic is pivotal for drugs targeting central nervous system disorders, as it ensures that therapeutic concentrations can be achieved in the brain. Recent preclinical trials have demonstrated that Prinaberel exhibits excellent bioavailability and minimal systemic toxicity, making it a viable candidate for further clinical exploration.

The chemical synthesis of Prinaberel involves a multi-step process that requires precise control over reaction conditions to ensure optimal yield and purity. Researchers have optimized synthetic routes to enhance scalability, which is essential for large-scale production if the compound progresses to commercialization. The structural integrity of CAS No. 524684-52-4 is crucial for its pharmacokinetic properties, and any deviation from the defined synthesis protocol could compromise its efficacy.

In terms of pharmacodynamics, Prinaberel has shown potent antioxidant activity, which is attributed to its ability to scavenge free radicals and upregulate endogenous antioxidant enzymes. This property not only protects neurons from oxidative damage but also reduces inflammation by inhibiting pro-inflammatory cytokines. Recent findings suggest that Prinaberel may also exert neurotrophic effects, promoting neuronal survival and synaptic plasticity.

The safety profile of CAS No. 524684-52-4 has been thoroughly evaluated in animal models, with results indicating low toxicity at therapeutic doses. Long-term studies are currently underway to assess its safety in chronic administration scenarios, which is a critical step before advancing to human trials. Regulatory agencies have expressed interest in this compound due to its innovative approach to treating neurological conditions.

Beyond its primary indications, there is emerging evidence suggesting that Prinaberel may have applications in other therapeutic areas, such as cardiovascular diseases and metabolic disorders. Its ability to modulate cellular energy metabolism could make it a valuable tool in managing conditions associated with mitochondrial dysfunction.

In conclusion, CAS No. 524684-52-4 (Prinaberel) represents a significant advancement in pharmaceutical research, offering promising therapeutic potential across multiple disease states. As research continues to unfold, this compound holds the promise of becoming a cornerstone in the treatment of complex neurological disorders.